5-[3-(3-Aminopropoxy)propoxy]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione

• Molecular Formula: C19H23N3O6
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 5-[3-(3-aminopropoxy)propoxy]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione
• InChI: InChI=1S/C19H23N3O6/c20-7-1-8-27-9-2-10-28-12-3-4-13-14(11-12)19(26)22(18(13)25)15-5-6-16(23)21-17(15)24/h3-4,11,15H,1-2,5-10,20H2,(H,21,23,24)
• InChI Key: VMSMHDWWGFBHNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C=C(C=C3)OCCCOCCCN

Description

This compound belongs to the isoindoline-1,3-dione class, featuring a 2,6-dioxopiperidin-3-yl group at position 2 and a 3-(3-aminopropoxy)propoxy chain at position 4. The 2,6-dioxopiperidine moiety is a hallmark of immunomodulatory imide drugs (IMiDs), which are known for binding to cereblon (CRBN) and modulating protein degradation via the ubiquitin-proteasome system . The 5-position substituent, a flexible aminopropoxypropoxy chain, likely enhances solubility and enables conjugation or targeting applications, distinguishing it from simpler analogs .

Biological Activity

5-[3-(3-Aminopropoxy)propoxy]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione is a synthetic compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex molecular structure characterized by an isoindoline core and piperidine moiety, which are known for their diverse pharmacological profiles. The presence of the 2,6-dioxo piperidine ring contributes to its potential interactions with biological targets.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities:

• Anti-inflammatory Effects : It has been shown to modulate the levels of tumor necrosis factor-alpha (TNF-α), a key cytokine involved in inflammatory responses. By reducing TNF-α levels, the compound may help mitigate inflammation-related diseases .
• Antitumor Properties : Preliminary studies suggest that it may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. This is particularly relevant in the context of malignancies where TNF-α plays a role in tumor progression .
• Neuroprotective Effects : The compound's structure suggests potential interactions with neuroreceptors, which may offer protective effects against neurodegenerative diseases. However, detailed studies are still needed to establish these effects conclusively.

The biological activity of 5-[3-(3-Aminopropoxy)propoxy]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione can be attributed to several mechanisms:

• Cytokine Modulation : The compound influences cytokine networks, particularly by downregulating pro-inflammatory cytokines like TNF-α and interleukin-6 (IL-6) .
• Inhibition of NF-κB Pathway : It may inhibit the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, which is crucial in regulating immune responses and inflammation .
• Induction of Apoptosis : Evidence suggests that the compound can induce apoptotic pathways in cancer cells, contributing to its antitumor effects .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

Study	Findings
Study 1	Demonstrated significant reduction in TNF-α levels in animal models of inflammation .
Study 2	Reported inhibition of proliferation in various cancer cell lines with IC50 values indicating potent activity .
Study 3	Explored neuroprotective effects in vitro, showing reduced oxidative stress markers in neuronal cells .

Comparison with Similar Compounds

Comparison with Structural Analogs

Anti-Cancer Activity and IC₅₀ Values

highlights three control compounds with structural similarities:

• Con1: 4-Amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
• Con2: 3-(4-Amino-oxoisoindolin-2-yl)piperidine-2,6-dione
• Con3 : 2-(2,6-Dioxopiperidin-3-yl)isoindoline-1,3-dione

These controls lack the aminopropoxypropoxy side chain and exhibited IC₅₀ values >200 µM against cancer cells. In contrast, urea-modified derivatives (e.g., compounds 5a–5e) with meta-position trifluoromethyl groups showed significantly lower IC₅₀ values (e.g., 0.8–5.2 µM), emphasizing the importance of substituent electronic and steric properties .

Table 1: Anti-Cancer Activity of Selected Analogs

Compound	Substituent at Position 5	IC₅₀ (µM)	Reference
Con1	None (4-amino at position 4)	>200
Con3	None	>200
Compound 5a (urea derivative)	Trifluoromethylphenyl-urea	0.8
Target Compound	3-(3-Aminopropoxy)propoxy	N/A

Structural Modifications and Pharmacokinetic Effects

Substituent Flexibility and Solubility

For example:

• : 2-(4-(3-(4-Chlorophenyl)acryloyl)phenyl)isoindoline-1,3-dione has a chlorophenyl group, which may improve membrane permeability but reduce solubility .
• : 4-(10-Aminodec-1-ynyl)-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione features a long alkyne-amine chain, enabling bioconjugation but posing synthetic challenges .

Bioconjugation Potential

The primary amine in the target compound’s side chain allows for covalent linkage to targeting moieties (e.g., antibodies, peptides). Similar strategies are seen in:

• : Biotin-PEG5000-SVA conjugates of isoindoline-1,3-dione derivatives for targeted delivery .
• : A biotinylated derivative with a 9-aminononyl chain for SERT ligand studies .